Cas no 62377-90-6 (4-Octenedioic acid, 2,7-diamino-2,7-dibutyl-)

• Product Name: 4-Octenedioic acid, 2,7-diamino-2,7-dibutyl-
• CAS No: 62377-90-6
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 447227
• PubChem ID: 71387063
• Update Time: 2025-04-19

4-Octenedioic acid, 2,7-diamino-2,7-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octenedioic acid, 2,7-diamino-2,7-dibutyl-
• 2,7-diamino-2,7-dibutyloct-4-enedioic acid
• DTXSID90809201
• 62377-90-6

• Inchi： 1S/C16H30N2O4/c1-3-5-9-15(17,13(19)20)11-7-8-12-16(18,14(21)22)10-6-4-2/h7-8H,3-6,9-12,17-18H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： YQXACPOJIZFJBF-UHFFFAOYSA-N
• SMILES： OC(C(CC=CCC(C(=O)O)(CCCC)N)(CCCC)N)=O

Computed Properties

• Exact Mass: 314.2207
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -2.5
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.64